Cas no 2229413-25-4 (3-methyl-4-(methylsulfanyl)but-1-yne)

• Product Name: 3-methyl-4-(methylsulfanyl)but-1-yne
• CAS No: 2229413-25-4
• MF: C₆H₁₀S
• MW: 114.208600521088
• CID: 6241798
• PubChem ID: 87187720
• Update Time: 2025-10-29

3-methyl-4-(methylsulfanyl)but-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(methylsulfanyl)but-1-yne
• 2229413-25-4
• AKOS040806883
• SCHEMBL1017339
• EN300-1767789

• Inchi： 1S/C6H10S/c1-4-6(2)5-7-3/h1,6H,5H2,2-3H3
• InChI Key： IUAXRKJSKVTUEI-UHFFFAOYSA-N
• SMILES： S(C)CC(C#C)C

Computed Properties

• Exact Mass: 114.05032149g/mol
• Monoisotopic Mass: 114.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-methyl-4-(methylsulfanyl)but-1-yne

Introduction to 3-methyl-4-(methylsulfanyl)but-1-yne (CAS No: 2229413-25-4)

3-methyl-4-(methylsulfanyl)but-1-yne, identified by its Chemical Abstracts Service number 2229413-25-4, is a specialized organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry. This alkyne derivative features a unique structural motif, combining a triple bond with a methylsulfanyl (thioether) substituent, which makes it a promising candidate for further chemical investigation and potential applications in drug discovery.

The molecular structure of 3-methyl-4-(methylsulfanyl)but-1-yne consists of a four-carbon chain with a terminal alkyne group at the first carbon and a methylsulfanyl group at the fourth carbon. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and interactions. The presence of the triple bond enhances the compound's reactivity, making it suitable for palladium-catalyzed cross-coupling reactions, while the thioether moiety can participate in nucleophilic substitution reactions and coordinate with transition metals.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfur-containing heterocycles and derivatives. The methylsulfanyl group in 3-methyl-4-(methylsulfanyl)but-1-yne is particularly noteworthy, as sulfur-based compounds have shown promise in various biological contexts. For instance, thioethers have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The structural framework of this compound may serve as a scaffold for designing novel therapeutic agents by leveraging its ability to undergo functionalization at multiple sites.

One of the most compelling aspects of 3-methyl-4-(methylsulfanyl)but-1-yne is its versatility in synthetic chemistry. The triple bond can be selectively modified through hydrogenation or oxidation to yield different functionalized products, while the thioether group can be further derivatized to introduce additional pharmacophores. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new molecules with tailored biological activities.

Recent studies have highlighted the importance of alkyne-based intermediates in the synthesis of complex natural products and drug candidates. The reactivity of alkynes allows for efficient construction of carbon-carbon bonds, which is crucial for creating diverse molecular architectures. In particular, 3-methyl-4-(methylsulfanyl)but-1-yne could be employed in constructing more elaborate scaffolds by employing transition-metal-catalyzed reactions such as Sonogashira coupling or Buchwald-Hartwig coupling.

The potential applications of 3-methyl-4-(methylsulfanyl)but-1-yne extend beyond academic research. Its unique structural features suggest utility in industrial processes where precise control over molecular architecture is essential. For example, pharmaceutical companies may explore its use as an intermediate in large-scale synthesis of bioactive molecules. Additionally, its stability under various reaction conditions makes it a viable candidate for use in multi-step synthetic routes without significant degradation.

In conclusion, 3-methyl-4-(methylsulfanyl)but-1-yne (CAS No: 2229413-25-4) represents a fascinating compound with significant potential in both academic research and industrial applications. Its structural features, reactivity patterns, and pharmacological relevance make it a valuable asset for chemists working in medicinal chemistry and synthetic organic chemistry. As research continues to uncover new methodologies for functionalizing this molecule, its role as a building block for novel therapeutic agents is likely to expand further.